Cas no 52061-79-7 (Hexanoyl chloride, 2,2-dibutyl-)

• Product Name: Hexanoyl chloride, 2,2-dibutyl-
• CAS No: 52061-79-7
• MF: C₁₄H₂₇ClO
• MW: 246.816583871841
• CID: 360750
• PubChem ID: 71365828
• Update Time: 2025-04-19

Hexanoyl chloride, 2,2-dibutyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoyl chloride, 2,2-dibutyl-
• 2,2-dibutylhexanoyl chloride
• 52061-79-7
• DTXSID10789213

• Inchi： 1S/C14H27ClO/c1-4-7-10-14(13(15)16,11-8-5-2)12-9-6-3/h4-12H2,1-3H3
• InChI Key： RKPSPRBQDXXYPM-UHFFFAOYSA-N
• SMILES： ClC(C(CCCC)(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 246.17521
• Monoisotopic Mass: 246.1750432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07